Cas no 954220-44-1 (5-Fluoro-4-(piperidin-4-yl)pyrimidine)

• Product Name: 5-Fluoro-4-(piperidin-4-yl)pyrimidine
• CAS No: 954220-44-1
• MF: C₉H₁₂FN₃
• MW: 181.210084915161
• MDL: MFCD09756529
• CID: 5611596
• PubChem ID: 22309133
• Update Time: 2025-10-18

5-Fluoro-4-(piperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-(piperidin-4-yl)pyrimidine
• EN300-8085822
• 954220-44-1
• AKOS006327147
• 5-Fluoro-4-(piperidin-4-yl)pyrimidine

• MDL： MFCD09756529
• Inchi： 1S/C9H12FN3/c10-8-5-12-6-13-9(8)7-1-3-11-4-2-7/h5-7,11H,1-4H2
• InChI Key： RWWBCERSQVBXBH-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1C1CCNCC1

Computed Properties

• Exact Mass: 181.10152556g/mol
• Monoisotopic Mass: 181.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-4-(piperidin-4-yl)pyrimidine

5-Fluoro-4-(piperidin-4-yl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 954220-44-1, known as 5-Fluoro-4-(piperidin-4-yl)pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The pyrimidine core is a fundamental structure in many biologically active molecules, including nucleotides and various pharmaceutical agents.

The 5-fluoro substitution on the pyrimidine ring introduces electronic effects that can influence the molecule's reactivity and biological activity. Fluorine, being an electronegative atom, can modulate the electronic properties of the ring, potentially enhancing or reducing its ability to interact with biological targets. Additionally, the piperidin-4-yl group attached at position 4 of the pyrimidine ring adds a cyclic amine moiety, which can contribute to hydrogen bonding and other non-covalent interactions crucial for bioavailability and target binding.

Recent studies have explored the potential of 5-fluoro-piperidinyl-pyrimidines as inhibitors of various enzymes and receptors. For instance, research has shown that this class of compounds may exhibit inhibitory activity against kinases, which are key players in cellular signaling pathways. The pyrimidine framework is particularly amenable to modifications that can enhance specificity and potency, making it a valuable scaffold in drug discovery.

The synthesis of 5-fluoro-4-(piperidin-4-yl)pyrimidine typically involves multi-step organic reactions. One common approach is the condensation of amines with carbonyl compounds to form heterocycles. The introduction of the fluoro group at position 5 can be achieved through nucleophilic substitution or electrophilic fluorination methods. The optimization of these synthetic routes has been a focus of recent research to improve yield and purity, ensuring scalability for potential pharmaceutical applications.

In terms of pharmacokinetics, the piperidinyl group may enhance the lipophilicity of the molecule, potentially improving its absorption and distribution in vivo. However, this also raises considerations regarding toxicity and metabolic stability. Researchers are actively investigating these properties to assess the compound's suitability as a drug candidate.

Another area of interest is the exploration of 5-fluoro-piperidinyl-pyrimidines as modulators of ion channels. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases. By targeting these channels, compounds like 5-fluoro-4-(piperidin-4-yl)pyrimidine could offer therapeutic benefits in conditions such as epilepsy, pain disorders, and cardiovascular diseases.

Moreover, computational studies using molecular docking and dynamics have provided insights into how 5-fluoro-piperidinyl-pyrimidines interact with their biological targets at the atomic level. These studies have revealed key residues responsible for binding affinity and selectivity, guiding further optimization efforts to enhance therapeutic efficacy.

In conclusion, 5-fluoro-4-(piperidin-4-yl)pyrimidine represents a promising lead compound in drug discovery due to its versatile structure and potential biological activities. As research continues to uncover its full spectrum of applications, this compound stands at the forefront of advancements in medicinal chemistry.